Cas no 115894-55-8 (4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine)

• Product Name: 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine
• CAS No: 115894-55-8
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 6060000
• PubChem ID: 56616751
• Update Time: 2025-07-02

4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine
• EN300-7931027
• 115894-55-8
• SCHEMBL10523482

• Inchi： 1S/C8H15N3S/c1-5(2)3-6(9)7-4-12-8(10)11-7/h4-6H,3,9H2,1-2H3,(H2,10,11)/t6-/m0/s1
• InChI Key： SDACZLNEHXQGGD-LURJTMIESA-N
• SMILES： S1C(N)=NC(=C1)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine

Professional Introduction to 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine (CAS No. 115894-55-8)

4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 115894-55-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a thiazole ring system, which is a well-known pharmacophore in many bioactive molecules. The presence of an amine group and a chiral center at the (1S)-configuration adds to its complexity and interest for researchers.

The thiazole ring is a heterocyclic compound that consists of sulfur and nitrogen atoms in its five-membered aromatic ring. This structural motif is known for its stability and its ability to interact with biological targets, making it a popular choice in the design of therapeutic agents. In particular, the substitution pattern of the thiazole ring in 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine suggests potential interactions with enzymes and receptors involved in various metabolic pathways. This has led to extensive research into its pharmacological effects and mechanisms of action.

Recent studies have highlighted the importance of chiral centers in pharmaceutical compounds, as the stereochemistry of a molecule can significantly influence its biological activity. The (1S)-configuration of the amine group in 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine is particularly noteworthy, as it may confer specific binding properties to biological targets. This chirality has been a focus of interest in the development of enantiomerically pure drugs, which can offer improved efficacy and reduced side effects compared to racemic mixtures.

The compound's structure also includes a long alkyl chain extending from the thiazole ring, specifically a (1S)-1-amino-3-methylbutyl group. This type of substituent can influence the solubility, permeability, and metabolic stability of the molecule. In drug design, such structural features are carefully considered to optimize pharmacokinetic properties. The presence of both polar (amine) and non-polar (alkyl) regions in the molecule suggests that it may exhibit dual functionality, interacting with both hydrophilic and hydrophobic parts of biological targets.

Current research in medicinal chemistry has shown that thiazole derivatives are effective scaffolds for developing novel therapeutic agents. These compounds have been investigated for their potential roles in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The unique structural features of 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine make it a promising candidate for further exploration in these areas. Specifically, its ability to modulate enzyme activity and receptor binding has been explored as a potential therapeutic strategy.

In addition to its pharmacological potential, 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine has been studied for its synthetic utility. The thiazole ring can be synthesized through various chemical pathways, including cyclocondensation reactions involving sulfur-containing precursors. The introduction of the (1S)-amino group and the 3-methylbutyl substituent requires precise synthetic methodologies to ensure high enantiomeric purity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds more efficiently than ever before.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in the synthesis of more complex molecules with specialized functions. For instance, derivatives of this compound have been investigated for their role as catalysts or ligands in organic synthesis reactions. The versatility of thiazole derivatives makes them valuable tools for chemists working on innovative synthetic strategies.

From a regulatory perspective, compounds like 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine must undergo rigorous testing to ensure safety and efficacy before they can be used in clinical settings. This involves preclinical studies to assess toxicity profiles and pharmacokinetic behavior followed by clinical trials to evaluate therapeutic effects on human subjects. The regulatory pathway for such compounds is designed to protect public health while fostering innovation in drug development.

The future directions for research on 4-[(1S)-1-amino-3-methylbutyl]-1,3-thiazol-2-amine are promising. Ongoing studies aim to uncover new mechanisms of action and expand its therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into tangible benefits for patients worldwide. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.